MFCD01185451

• IUPAC Name: 4-(4-hydroxyanilino)-1,1-dioxothiolan-3-ol
• InChI: InChI=1S/C10H13NO4S/c12-8-3-1-7(2-4-8)11-9-5-16(14,15)6-10(9)13/h1-4,9-13H,5-6H2
• InChI Key: LZWGTXXOLVLLCX-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CS1(=O)=O)O)NC2=CC=C(C=C2)O
• Molecular Formula: C10H13NO4S
• Molecular Weight: 243.28 g/mol

Description

MFCD01185451 is a chemical compound with a unique structure and properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, which allows it to be used in a wide range of chemical reactions and processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD01185451 typically involves a multi-step process that includes the following steps:

Starting Materials: The synthesis begins with readily available starting materials such as benzene derivatives and halogenated compounds.

Reaction Conditions: The reactions are carried out under controlled conditions, often involving the use of catalysts, solvents, and specific temperature and pressure settings.

Purification: The final product is purified using techniques such as recrystallization, distillation, or chromatography to obtain a high-purity compound.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using large reactors and continuous flow processes. The use of automated systems and advanced monitoring techniques ensures consistent quality and yield of the compound.

Chemical Reactions Analysis

Types of Reactions: MFCD01185451 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reaction conditions and reagents used.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenated solvents and catalysts such as palladium or copper.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

MFCD01185451 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in the study of enzyme mechanisms and protein interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals, polymers, and materials.

Mechanism of Action

The mechanism of action of MFCD01185451 involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biochemical effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

MFCD01185451 can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Benzene derivatives, halogenated compounds, and other aromatic compounds.

Uniqueness: this compound stands out due to its specific reactivity and stability, making it suitable for a wide range of applications that other similar compounds may not be able to achieve.

By understanding the properties, synthesis, reactions, and applications of this compound, researchers can leverage its potential in various scientific and industrial fields.